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Compound of Interest

Compound Name: Carbenicillin (sodium salt)

Cat. No.: B10775377 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the solubility of carbenicillin in

water and ethanol. This document includes quantitative solubility data, detailed protocols for

the preparation of carbenicillin solutions, and a standardized method for solubility

determination.

Overview of Carbenicillin Solubility
Carbenicillin is a semi-synthetic penicillin antibiotic frequently utilized in molecular biology and

cell culture as a selective agent. Its solubility is a critical factor for the preparation of stock

solutions and experimental media. Generally, the disodium salt of carbenicillin exhibits high

solubility in water and significantly lower solubility in ethanol.

Quantitative Solubility Data
The solubility of carbenicillin, primarily as the disodium salt, in water and ethanol is summarized

in the table below. The data has been compiled from various scientific and commercial sources.
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Solvent Form Solubility Notes

Water Disodium Salt 50-100 mg/mL[1]

A common

concentration for

stock solutions is 50

mg/mL.[2][3][4] Some

sources indicate

solubility up to 100

mg/mL.

Water Disodium Salt 1 g in 1.2 mL

This is equivalent to

approximately 833

mg/mL.

PBS (pH 7.2) Sodium Salt ~5 mg/mL[5]

Solubility can be

influenced by the

presence of salts and

the pH of the buffer.

Ethanol Sodium Salt ~2.5 mg/mL[5]

Carbenicillin has

much lower solubility

in ethanol compared

to water.[2]

Ethanol/Water Disodium Salt 100 mg/mL[6]

A solution of 100

mg/mL can be

prepared in a mixture

of ethanol and water.

[6] One source

specifies a 50%

ethanol/50% water

mixture for a 50

mg/mL stock solution.

[7]

DMSO Sodium Salt ~15 mg/mL[5]

Dimethyl formamide Sodium Salt ~10 mg/mL[5]
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Experimental Protocols
Protocol for Preparation of a 50 mg/mL Carbenicillin
Stock Solution in Water
This protocol describes the preparation of a standard 50 mg/mL stock solution of carbenicillin

disodium salt in water.

Materials:

Carbenicillin disodium salt powder

Sterile distilled or deionized water

Sterile conical tube or bottle

Sterile 0.22 µm filter

Sterile syringe

Laminar flow hood or sterile work area

Vortex mixer

Procedure:

In a laminar flow hood, weigh out the desired amount of carbenicillin disodium salt powder.

For example, to prepare 100 mL of a 50 mg/mL stock solution, weigh 5 grams of the powder.

[2]

Transfer the powder to a sterile conical tube or bottle.

Add the appropriate volume of sterile water to the container. For a 50 mg/mL solution, add

water to a final volume of 100 mL.[2]

Cap the container and mix by vortexing or inverting until the powder is completely dissolved.

The solution should be clear and colorless to light yellow.[3]
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Sterilize the solution by passing it through a sterile 0.22 µm syringe filter into a new sterile

container.[2]

Aliquot the sterile stock solution into smaller, single-use volumes in sterile microcentrifuge

tubes.

Store the aliquots at -20°C for long-term storage (up to six months).[2] For short-term

storage, the solution can be kept at 2-8°C for up to 72 hours.

Protocol for Determining the Saturation Solubility of
Carbenicillin
This protocol outlines a general method for determining the saturation solubility of carbenicillin

in a given solvent using the shake-flask method.

Materials:

Carbenicillin powder

Solvent of interest (e.g., water, ethanol)

Small glass vials with screw caps

Analytical balance

Shaking incubator or orbital shaker

Centrifuge

Spectrophotometer or High-Performance Liquid Chromatography (HPLC) system

Volumetric flasks and pipettes

Procedure:

Add an excess amount of carbenicillin powder to a series of glass vials.

Pipette a known volume of the solvent into each vial.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.ubpbio.com/temp/P8020_Carbenicillin_Datasheet.pdf
https://www.ubpbio.com/temp/P8020_Carbenicillin_Datasheet.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10775377?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Tightly cap the vials to prevent solvent evaporation.

Place the vials in a shaking incubator set to a constant temperature (e.g., 25°C) and agitate

for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

After the incubation period, visually inspect the vials to confirm the presence of undissolved

solid, indicating a saturated solution.

Centrifuge the vials at a high speed to pellet the undissolved solid.

Carefully withdraw a known volume of the supernatant without disturbing the pellet.

Dilute the supernatant with the solvent to a concentration within the linear range of the

analytical method.

Quantify the concentration of carbenicillin in the diluted samples using a suitable analytical

method such as UV-Vis spectrophotometry or a validated HPLC method.

Calculate the original concentration of the saturated solution, which represents the solubility

of carbenicillin in the solvent at the specified temperature.

Diagrams

Sample Preparation Equilibration Phase Separation Analysis

Add excess Carbenicillin to vials Add known volume of solvent Seal vials Incubate with shaking at constant temperature Ensure equilibrium is reached Centrifuge to pellet undissolved solid Collect supernatant Dilute supernatant Quantify concentration (e.g., HPLC, UV-Vis) Calculate solubility

Click to download full resolution via product page

Caption: Workflow for determining carbenicillin solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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